Cas no 847464-69-1 (N-(3-chlorophenyl)-1-(3-nitrophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(3-chlorophenyl)-1-(3-nitrophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 847464-69-1
• MF: C₁₉H₁₄ClN₃O₅
• MW: 399.784563541412
• CID: 6439178
• Update Time: 2025-10-27

N-(3-chlorophenyl)-1-(3-nitrophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-1-(3-nitrophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide
• N-(3-chlorophenyl)-1-((3-nitrobenzyl)oxy)-2-oxo-1,2-dihydropyridine-3-carboxamide
• 3-Pyridinecarboxamide, N-(3-chlorophenyl)-1,2-dihydro-1-[(3-nitrophenyl)methoxy]-2-oxo-

• Inchi： 1S/C19H14ClN3O5/c20-14-5-2-6-15(11-14)21-18(24)17-8-3-9-22(19(17)25)28-12-13-4-1-7-16(10-13)23(26)27/h1-11H,12H2,(H,21,24)
• InChI Key： TXOLTKSYVMZGNA-UHFFFAOYSA-N
• SMILES： C1(=O)N(OCC2=CC=CC([N+]([O-])=O)=C2)C=CC=C1C(NC1=CC=CC(Cl)=C1)=O

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• pka: 11.68±0.70(Predicted)

Additional information on N-(3-chlorophenyl)-1-(3-nitrophenyl)methoxy-2-oxo-1,2-dihydropyridine-3-carboxamide

N-(3-Chlorophenyl)-1-(3-Nitrophenyl)Methoxy-2-Oxo-1,2-Dihydropyridine-3-Carboxamide: A Comprehensive Overview

N-(3-Chlorophenyl)-1-(3-Nitrophenyl)Methoxy-2-Oxo-1,2-Dihydropyridine-3-Carboxamide (CAS No. 847464-69-1) is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its dihydropyridine ring system, which is a common feature in many bioactive molecules. The presence of substituents such as the 3-chlorophenyl and 3-nitrophenyl groups introduces additional functional diversity, making it a promising candidate for various applications.

The dihydropyridine core of this compound is known for its versatility in binding to biological targets, particularly in the context of ion channels and enzymes. Recent studies have highlighted its potential as a modulator of voltage-gated calcium channels, which are critical in cardiovascular and neuronal functions. The methoxy group attached to the dihydropyridine ring further enhances its solubility and bioavailability, making it an attractive lead compound for drug development.

One of the most intriguing aspects of N-(3-Chlorophenyl)-1-(3-Nitrophenyl)Methoxy-2-Oxo-1,2-Dihydropyridine-3-Carboxamide is its ability to exhibit selective biological activity. Researchers have reported that this compound demonstrates potent inhibitory effects on certain kinases, which are key players in signaling pathways associated with cancer and inflammatory diseases. The carboxamide group at the 3-position of the dihydropyridine ring plays a crucial role in these interactions by forming hydrogen bonds with critical residues in the active sites of target enzymes.

Moreover, the chloro and nitrophenyl substituents contribute significantly to the compound's electronic properties. The electron-withdrawing nature of the nitro group enhances the electrophilicity of the dihydropyridine ring, facilitating interactions with nucleophilic residues in biological systems. Conversely, the chloro group introduces steric hindrance, which can be exploited to fine-tune the compound's selectivity and potency.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and pharmacokinetic profiles of N-(3-Chlorophenyl)-1-(3-Nitrophenyl)Methoxy-2-Oxo-1,2-Dihydropyridine-3-Carboxamide with unprecedented accuracy. These studies have revealed that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a strong candidate for further preclinical testing.

In addition to its therapeutic potential, this compound has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices. The dihydropyridine framework provides excellent charge transport capabilities, while the substituents enhance its stability under operational conditions.

Despite its numerous advantages, there are challenges associated with the synthesis and scalability of N-(3-Chlorophenyl)-1-(3-Nitrophenyl)Methoxy-2-Oxo-1,2-Dihydropyridine-3-Carboxamide. Traditional synthetic routes often involve multiple steps with low yields, necessitating the development of more efficient methodologies. Recent breakthroughs in catalytic asymmetric synthesis have shown promise in addressing these issues, paving the way for large-scale production.

In conclusion, N-(3-Chlorophenyl)-1-(3-Nitrophenyl)Methoxy-2-Oxo-1,2-Dihydropyridine-3-Carboxamide (CAS No. 847464-69-1) is a multifaceted compound with significant potential across diverse fields. Its unique structural features and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing both scientific research and industrial innovation.